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Abstract
MU1742 is a potent and highly selective chemical probe for Casein Kinase 1 (CK1) isoforms δ

and ε.[1][2] As a critical regulator of numerous cellular signaling pathways, CK1 is implicated in

a wide array of physiological and pathological processes, including cell proliferation, apoptosis,

and differentiation.[2][3] Deregulation of CK1 activity is linked to various malignancies and

neurodegenerative disorders, making it a compelling therapeutic target.[2] This technical guide

provides an in-depth overview of MU1742, its mechanism of action, its effects on cellular

processes, and detailed protocols for its experimental application.

Introduction to MU1742
MU1742 is a small molecule inhibitor that exhibits high potency and selectivity for CK1δ and

CK1ε, with additional activity against CK1α at higher concentrations.[2][4] It was developed as

a chemical probe to facilitate the study of CK1δ/ε functions in vitro and in vivo.[1][2] A

structurally related but inactive compound, MU2027, is available as a negative control for

experiments.[1][2]
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Casein Kinase 1 is a family of serine/threonine kinases that play pivotal roles in the regulation

of key signaling pathways, including Wnt, Hedgehog, and Hippo.[1][2][3] These pathways are

fundamental to embryonic development, tissue homeostasis, and their dysregulation is a

hallmark of many cancers.[1][2] CK1 isoforms are involved in a multitude of cellular functions

such as:

Chromosome segregation[1][2]

Gene expression[1][2]

Cellular morphology and migration[2]

Membrane trafficking and cytokinesis[2]

Autophagy[2]

Stem cell maintenance and differentiation[2]

Cell survival, proliferation, and apoptosis[1][2]

Given the pleiotropic roles of CK1, MU1742 serves as an invaluable tool for dissecting the

specific contributions of the δ and ε isoforms to these processes.

Quantitative Data
The following tables summarize the in vitro and in cellulo potency of MU1742 against various

CK1 isoforms.

Table 1: In Vitro Inhibitory Potency of MU1742 against CK1 Isoforms

Target Kinase IC50 (nM)

CK1δ 6.0 - 6.1

CK1α 7.0 - 7.2

CK1ε 27.7 - 28

CK1α1L 520
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Data sourced from kinome-wide screening and biochemical assays.[1][3][4]

Table 2: In Cellulo Potency of MU1742 in HEK293 Cells

Target Kinase EC50 (nM)

CK1δ 47

CK1ε 220

CK1α1 3500

Cellular target engagement was determined using the NanoBRET assay.[1][3]

Regulation of Cellular Signaling Pathways
MU1742 primarily exerts its effects by inhibiting CK1δ and CK1ε, thereby modulating

downstream signaling pathways.

Wnt Signaling Pathway
CK1 is a critical component of the β-catenin destruction complex. In the absence of a Wnt

ligand, CK1α phosphorylates β-catenin at Ser45, priming it for subsequent phosphorylation by

GSK3β, which leads to its ubiquitination and proteasomal degradation.[5] Inhibition of CK1δ/ε

by MU1742 has been shown to modulate Wnt signaling.[1] Specifically, MU1742 treatment

leads to an accumulation of DVL2/3, key components of the Wnt pathway, and affects their

phosphorylation status.[1]
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Caption: Canonical Wnt Signaling Pathway and the inhibitory action of MU1742 on CK1δ/ε.
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Effects on Cellular Processes
Cell Cycle and Apoptosis
CK1 isoforms are known to regulate various aspects of the cell cycle and apoptosis.[6][7] For

instance, they are involved in processes such as chromosome segregation and the DNA

damage response.[1][2] While MU1742 did not exhibit significant cytotoxic effects in JURKAT

and HEK293 cell lines at concentrations up to 10 µM over 24 hours, its impact on cell cycle

progression and apoptosis in other cancer cell lines, particularly those with specific genetic

backgrounds (e.g., overactive Ras and inactive p53), warrants further investigation.[3] Another

CK1δ/ε inhibitor, IC261, has been shown to induce prometaphase arrest and subsequent

apoptosis in multiple cancer cell lines, suggesting a potential role for CK1δ/ε in mitotic spindle

formation.[8]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Western Blotting for DVL3 Phosphorylation
This protocol is used to assess the in-cellulo activity of MU1742 by observing the

phosphorylation-dependent mobility shift of DVL3.[1]

Materials:

HEK293T cells

Expression vectors for DVL3 and CK1ε

Lipofectamine 2000 (or similar transfection reagent)

Opti-MEM

DMEM with 10% FBS

MU1742

DMSO (vehicle control)
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Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (anti-DVL3, anti-β-actin)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Procedure:

Seed HEK293T cells in 6-well plates to reach 70-80% confluency on the day of transfection.

Co-transfect cells with DVL3 and CK1ε expression vectors using Lipofectamine 2000

according to the manufacturer's instructions.

24 hours post-transfection, treat the cells with varying concentrations of MU1742 or DMSO

for the desired time (e.g., 6 hours).

Wash cells with ice-cold PBS and lyse them in lysis buffer.

Determine protein concentration using the BCA assay.

Normalize protein amounts and prepare samples for SDS-PAGE.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with primary anti-DVL3 antibody overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1

hour at room temperature.
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Visualize protein bands using an ECL substrate and an imaging system.

Re-probe the membrane with an anti-β-actin antibody as a loading control.

TopFlash Reporter Assay for Wnt Signaling Activity
This luciferase-based reporter assay measures the activity of the canonical Wnt signaling

pathway.[1]

Materials:

HEK293T cells

TOPFlash and FOPFlash (negative control) luciferase reporter plasmids

Renilla luciferase plasmid (for normalization)

Expression vectors for DVL3 and CK1ε

Transfection reagent

MU1742

Dual-Luciferase Reporter Assay System

Luminometer

Procedure:

Seed HEK293T cells in a 24-well plate.

Co-transfect cells with TOPFlash or FOPFlash, Renilla luciferase, DVL3, and CK1ε plasmids.

24 hours post-transfection, treat cells with MU1742 or vehicle.

After the desired treatment period, lyse the cells using the passive lysis buffer from the Dual-

Luciferase Reporter Assay System.
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Measure firefly and Renilla luciferase activities using a luminometer according to the

manufacturer's protocol.

Normalize the TOPFlash/FOPFlash activity to the Renilla luciferase activity to control for

transfection efficiency.

NanoBRET™ Target Engagement Assay
This assay quantifies the binding of MU1742 to CK1 isoforms in live cells.[1]

Materials:

HEK293 cells

NanoBRET™ vectors for CK1 isoforms fused to NanoLuc® luciferase

NanoBRET™ tracer

MU1742

Opti-MEM

96-well white-bottom plates

Luminometer capable of measuring luminescence at two wavelengths

Procedure:

Transfect HEK293 cells with the appropriate NanoBRET™ CK1 isoform construct.

Plate the transfected cells in a 96-well plate.

Prepare serial dilutions of MU1742.

Add the tracer and MU1742 dilutions to the cells.

Incubate at 37°C and 5% CO2.

Measure the donor and acceptor emission signals using a luminometer.
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Calculate the NanoBRET™ ratio and plot the data to determine the EC50 value.
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Caption: Experimental workflow for the NanoBRET™ Target Engagement Assay.

Conclusion
MU1742 is a powerful and selective chemical probe for investigating the roles of CK1δ and

CK1ε in cellular processes. Its high potency and well-characterized in vitro and in cellulo

activity make it an essential tool for researchers in academia and the pharmaceutical industry.

The detailed protocols and data presented in this guide are intended to facilitate the effective

use of MU1742 in elucidating the complex biology of CK1 and exploring its potential as a

therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b15544333/docs#mu1742-a-technical-guide-to-its-
role-in-regulating-cellular-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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